Crotalarin
Crotalarin
Crotalarin is an isoflavonoid.
Crotalarin is a natural product found in Crotalaria madurensis with data available.
Crotalarin is a natural product found in Crotalaria madurensis with data available.
Brand Name:
Vulcanchem
CAS No.:
109517-68-2
VCID:
VC20833618
InChI:
InChI=1S/C20H18O5/c1-20(2)8-7-13-16(25-20)9-15(22)17-18(23)14(10-24-19(13)17)11-3-5-12(21)6-4-11/h3-6,9-10,21-22H,7-8H2,1-2H3
SMILES:
CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C
Molecular Formula:
C20H18O5
Molecular Weight:
338.4 g/mol
Crotalarin
CAS No.: 109517-68-2
Cat. No.: VC20833618
Molecular Formula: C20H18O5
Molecular Weight: 338.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Crotalarin is an isoflavonoid. Crotalarin is a natural product found in Crotalaria madurensis with data available. |
|---|---|
| CAS No. | 109517-68-2 |
| Molecular Formula | C20H18O5 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-4-one |
| Standard InChI | InChI=1S/C20H18O5/c1-20(2)8-7-13-16(25-20)9-15(22)17-18(23)14(10-24-19(13)17)11-3-5-12(21)6-4-11/h3-6,9-10,21-22H,7-8H2,1-2H3 |
| Standard InChI Key | XIQJWMALSPXBMN-UHFFFAOYSA-N |
| SMILES | CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C |
| Canonical SMILES | CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C |
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